Cas no 2168972-36-7 (2,2-dimethyl-1,9-dioxa-5-azaspiro5.6dodecane)

• Product Name: 2,2-dimethyl-1,9-dioxa-5-azaspiro5.6dodecane
• CAS No: 2168972-36-7
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6278265
• PubChem ID: 165743385
• Update Time: 2025-05-20

2,2-dimethyl-1,9-dioxa-5-azaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1,9-dioxa-5-azaspiro5.6dodecane
• 2168972-36-7
• EN300-1279823
• 2,2-dimethyl-1,9-dioxa-5-azaspiro[5.6]dodecane

• Inchi： 1S/C11H21NO2/c1-10(2)5-7-12-11(14-10)4-3-8-13-9-6-11/h12H,3-9H2,1-2H3
• InChI Key： JEYCHXAEZOIHTN-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CCNC21CCOCCC2

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30.5Ų

Additional information on 2,2-dimethyl-1,9-dioxa-5-azaspiro5.6dodecane

Comprehensive Overview of 2,2-dimethyl-1,9-dioxa-5-azaspiro[5.6]dodecane (CAS No. 2168972-36-7): Properties, Applications, and Industry Trends

The compound 2,2-dimethyl-1,9-dioxa-5-azaspiro[5.6]dodecane (CAS No. 2168972-36-7) is a structurally unique spirocyclic compound that has garnered significant attention in pharmaceutical and material science research. Its molecular architecture, featuring a spiro[5.6]dodecane core with dioxa and aza functionalities, offers exceptional versatility for applications ranging from drug development to advanced polymer formulations. This article delves into the compound's properties, synthesis pathways, and emerging applications while addressing trending queries in the scientific community.

Chemically, 2,2-dimethyl-1,9-dioxa-5-azaspiro[5.6]dodecane belongs to the class of heterocyclic spiro compounds, characterized by their rigid three-dimensional frameworks. The presence of both oxygen (dioxa) and nitrogen (aza) atoms in its structure enhances its potential as a molecular scaffold for designing bioactive molecules. Researchers have highlighted its utility in creating conformationally restricted pharmacophores, a hot topic in modern medicinal chemistry where spatial control over molecular interactions is critical for target specificity.

Recent studies emphasize the compound's role in green chemistry initiatives, aligning with global trends toward sustainable synthesis. Its spirocyclic backbone reduces synthetic steps compared to traditional linear analogs, minimizing waste—a key concern for environmentally conscious manufacturers. Analytical techniques like NMR spectroscopy and X-ray crystallography confirm its stable configuration, making it a reliable building block for high-performance materials.

In pharmaceuticals, CAS 2168972-36-7 has shown promise as a precursor for CNS-active compounds, particularly in neurological disorder research. Its ability to cross the blood-brain barrier (BBB) while maintaining structural integrity addresses a major challenge in neuropharmacology. Industry forums frequently discuss its potential in next-generation drug delivery systems, especially for Alzheimer’s and Parkinson’s disease therapies—topics dominating biomedical search engine queries.

Material scientists exploit the compound’s thermal stability (up to 300°C) and low polarity for developing specialty polymers. Its incorporation into epoxy resins improves mechanical strength without compromising flexibility, a sought-after property in aerospace and automotive composites. These applications resonate with current searches for lightweight structural materials and energy-efficient coatings.

From a commercial perspective, suppliers list 2,2-dimethyl-1,9-dioxa-5-azaspiro[5.6]dodecane under high-purity fine chemicals, with pricing reflecting its niche status. Quality control protocols emphasize HPLC purity (>98%) and strict residual solvent limits to meet pharmaceutical GMP standards—details frequently requested in procurement inquiries.

Ongoing research explores its catalytic applications, particularly in asymmetric synthesis where its chiral centers could enable greener alternatives to transition metal catalysts. This aligns with the surge in searches for organocatalysis methods and metal-free reaction systems.

In summary, 2168972-36-7 represents a multifaceted compound bridging diverse scientific domains. Its continued study addresses pressing industry needs—from neurotherapeutic innovation to sustainable material design—making it a compound of enduring relevance in contemporary research landscapes.